2-(Phenethylthio)acetic acid

• IUPAC Name: 2-(2-phenylethylsulfanyl)acetic acid
• InChI: InChI=1S/C10H12O2S/c11-10(12)8-13-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,11,12)
• InChI Key: KLWBFPUIFBSIJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCSCC(=O)O
• Molecular Formula: C10H12O2S
• DSSTOX Substance ID: DTXSID20303444
• Molecular Weight: 196.27 g/mol
• CAS No.: 99186-25-1

Description

2-(Phenethylthio)acetic acid is an organic compound with the molecular formula C10H12O2S. It is characterized by the presence of a phenethylthio group attached to an acetic acid moiety.

Scientific Research Applications

2-(Phenethylthio)acetic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It serves as a building block for the synthesis of biologically active compounds.

Industry: Used in the production of specialty chemicals and materials.

Safety and Hazards

According to the safety data sheet provided by Sigma-Aldrich, 2-(Phenethylthio)acetic acid is harmful if swallowed. It’s recommended to wash skin thoroughly after handling and avoid eating, drinking, or smoking when using this product.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Phenethylthio)acetic acid typically involves the reaction of phenethylthiol with chloroacetic acid under basic conditions. The reaction proceeds via nucleophilic substitution, where the thiol group attacks the carbon atom of the chloroacetic acid, displacing the chloride ion and forming the desired product .

Industrial Production Methods: Industrial production of this compound can be scaled up using similar synthetic routes. The process involves careful control of reaction conditions, such as temperature and pH, to ensure high yield and purity of the product. The use of continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-(Phenethylthio)acetic acid undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the phenethylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to form the corresponding alcohol.

Substitution: The phenethylthio group can participate in substitution reactions, where it can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or alcohols can be used under basic conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 2-(Phenethylthio)acetic acid involves its interaction with various molecular targets. The phenethylthio group can interact with enzymes and receptors, modulating their activity. The carboxylic acid group can participate in hydrogen bonding and ionic interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Phenylacetic acid: Lacks the sulfur atom, making it less versatile in certain reactions.

Thioglycolic acid: Contains a thiol group but lacks the phenethyl group, affecting its reactivity and applications.

2-(Phenylthio)acetic acid: Similar structure but lacks the ethyl group, influencing its physical and chemical properties.

Uniqueness: 2-(Phenethylthio)acetic acid is unique due to the presence of both a phenethylthio group and a carboxylic acid group, providing a combination of reactivity and functionality that is not found in similar compounds .

Synthesis routes and methods

Procedure details

In a 1 L flask, solid sodium hydroxide (10.50 g, 0.263 mol) was dissolved in MeOH (150 ml), and then slowly combined with 2-mercaptoacetic acid (11.51 g, 0.125 mol). The mixture was then treated in portions with (2-chloroethyl)benzene (19.33 g, 0.138 mol), heated at reflux for 10 hours, stirred for 6 hours at ambient temperature, concentrated to dryness on a rotovap, treated with water (500 mL) and extracted with Et2O (2×150 mL). These Et2O extractions were discarded. The aqueous layer was acidified to pH ˜2 with concentrated HCl and extracted with Et2O (2×150 mL). These Et2O extractions were combined, washed with brine, dried (MgSO4), filtered and concentrated to provide the title compound. 1H NMR (CDCl3) δ 2.93 (s, 4H), 3.25 (s, 2H), 7.17-7.34 (m, 5H); MS (M+NH4)+ m/z 214.